![molecular formula C13H11F2OP B3186764 Difluoromethyldiphenylphosphine oxide CAS No. 129932-29-2](/img/structure/B3186764.png)
Difluoromethyldiphenylphosphine oxide
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Description
Difluoromethyldiphenylphosphine Oxide is a chemical compound with the molecular formula C13H11F2OP and a molecular weight of 252.2 . It is used as a reagent for the conversion of carbonyl compounds to 1,1-difluoroolefins .
Synthesis Analysis
This compound was synthesized from chlorodifluoromethane and diphenylphosphine oxide . The reaction of this compound with a variety of ketones and aldehydes gave 1,1-difluoroolefins .Molecular Structure Analysis
The crystal structure of this compound contains two independent molecules in the asymmetric unit . The two independent molecules possess virtually identical conformations, but the P=O bond lengths differ by approximately 0.02 Å .Chemical Reactions Analysis
This compound reacts with a variety of ketones and aldehydes to produce 1,1-difluoroolefins . This reaction has been accomplished through Minisci-type radical chemistry, a strategy best applied to heteroaromatics .Physical and Chemical Properties Analysis
This compound has a melting point of 93-94 °C and a predicted boiling point of 301.9±37.0 °C . Its predicted density is 1.23±0.1 g/cm3 .Future Directions
Properties
CAS No. |
129932-29-2 |
---|---|
Molecular Formula |
C13H11F2OP |
Molecular Weight |
252.2 g/mol |
IUPAC Name |
[difluoromethyl(phenyl)phosphoryl]benzene |
InChI |
InChI=1S/C13H11F2OP/c14-13(15)17(16,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13H |
InChI Key |
BWWJPRJTQKEZQL-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)C(F)F |
Canonical SMILES |
C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)C(F)F |
Origin of Product |
United States |
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